4-Cyano-3-fluorophenyl 4-pentylbenzoate
Overview
Description
4-Cyano-3-fluorophenyl 4-pentylbenzoate (CFPPB) is a small organic molecule that has been used in a variety of scientific research applications. CFPPB has been studied for its ability to act as a fluorescent dye, its biochemical and physiological effects, and its potential applications in drug design and other areas of research.
Scientific Research Applications
Liquid Crystal Displays (LCDs)
5CFPB is a liquid crystal compound that exhibits polymorphism and distinct thermodynamic properties . Its ability to transition between different phases, such as nematic and isotropic liquid, makes it suitable for use in LCDs. The precise control of phase transitions allows for the modulation of light, which is fundamental to the operation of LCDs.
Aerospace Engineering
In aerospace engineering, materials that can withstand extreme temperatures are crucial. The thermal properties of 5CFPB, such as its stability across different phases, make it a material worth investigating for use in aerospace components that require thermal resistance.
Each of these applications leverages the unique properties of 5CFPB, particularly its polymorphism and thermodynamic stability, to serve specific technological and scientific purposes. The compound’s versatility across different states of matter and responsiveness to temperature and electric fields opens up a wide range of possibilities for future research and development .
Mechanism of Action
Target of Action
The primary target of 4-Cyano-3-fluorophenyl 4-pentylbenzoate is the liquid crystal phase of materials . This compound is known to influence the orientation and alignment of molecules within this phase .
Mode of Action
4-Cyano-3-fluorophenyl 4-pentylbenzoate interacts with its targets by inducing changes in the thermodynamic properties of the liquid crystal phase . It affects the balance between energetic favorability and entropic favorability, which are key factors in the formation of the partially ordered states in the liquid crystal phases .
Biochemical Pathways
The action of 4-Cyano-3-fluorophenyl 4-pentylbenzoate primarily affects the thermodynamic pathways involved in the formation and stabilization of liquid crystal phases . The compound’s interaction with these pathways results in significant changes in phase behaviors .
Pharmacokinetics
Its thermodynamic properties suggest that its bioavailability may be influenced by factors such as temperature and the size and thermal history of the sample .
Result of Action
The action of 4-Cyano-3-fluorophenyl 4-pentylbenzoate results in the formation of seven distinct phases: the nematic phase, glass of the nematic phase, crystal I, crystal II, crystal III, crystal IV, and isotropic liquid . The compound also induces transitions between these phases .
Action Environment
The action, efficacy, and stability of 4-Cyano-3-fluorophenyl 4-pentylbenzoate are influenced by environmental factors such as temperature and the size and thermal history of the sample . For instance, certain crystalline phases were observed only when the sample was subjected to a lowest temperature of 78 K .
properties
IUPAC Name |
(4-cyano-3-fluorophenyl) 4-pentylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FNO2/c1-2-3-4-5-14-6-8-15(9-7-14)19(22)23-17-11-10-16(13-21)18(20)12-17/h6-12H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISGYBTOINXAQJG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC1=CC=C(C=C1)C(=O)OC2=CC(=C(C=C2)C#N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30566669 |
Source
|
| Record name | 4-Cyano-3-fluorophenyl 4-pentylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30566669 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
86786-89-2 |
Source
|
| Record name | 4-Cyano-3-fluorophenyl 4-pentylbenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=86786-89-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Cyano-3-fluorophenyl 4-pentylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30566669 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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